Hydron;octanedioate

• CAS No.: 505-48-6
• Product Name: Hydron;octanedioate
• Molecular Formula: C8H14O4
• Molecular Weight: 174.19 g/mol
• IUPAC Name: hydron;octanedioate
• Standard InChI: InChI=1S/C8H14O4/c9-7(10)5-3-1-2-4-6-8(11)12/h1-6H2,(H,9,10)(H,11,12)
• Standard InChIKey: TYFQFVWCELRYAO-UHFFFAOYSA-N
• SMILES: [H+].[H+].C(CCCC(=O)[O-])CCC(=O)[O-]
• Canonical SMILES: [H+].[H+].C(CCCC(=O)[O-])CCC(=O)[O-]
• Boiling Point: 345.5 °C
• Melting Point: 144.0 °C; 144°C
• Physical Description: OtherSolid; Solid
• Description: Suberic acid, also known as 1, 8-octanedioate or cork acid, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Suberic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Suberic acid has been found in human prostate tissue, and has also been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, suberic acid is primarily located in the cytoplasm and adiposome. Suberic acid is also a parent compound for other transformation products, including but not limited to, 3-hydroxysuberic acid, 2-hydroxyoctanedioic acid, and 2-ethyloctanedioic acid. Outside of the human body, suberic acid can be found in green bean, pulses, and yellow wax bean. This makes suberic acid a potential biomarker for the consumption of these food products. Suberic acid has been found to be associated with several diseases known as schizophrenia and 3-hydroxy-3-methylglutaryl-CoA synthase deficiency; suberic acid has also been linked to several inborn metabolic disorders including medium chain acyl-CoA dehydrogenase deficiency, carnitine-acylcarnitine translocase deficiency, and malonyl-CoA decarboxylase deficiency.; Suberic acid is an alpha,omega-dicarboxylic acid that is the 1,6-dicarboxy derivative of hexane. It has a role as a human metabolite. It is a conjugate acid of a suberate(2-) and a suberate.
• Solubility: 0.07 M; 11.9 mg/mL
• Synonyms: suberic acid; suberic acid, cadmium (1:1) salt; suberic acid, dipotassium salt; suberic acid, disodium salt; suberic acid, manganese (+2) (1:1) salt; suberic acid, monosodium salt
• Vapor Pressure: 2.88e-07 mmHg
• PubChem Compound: 22494956
• Last Modified: Nov 12 2021